Methyl 4-(2-((4-chlorophenethyl)amino)-2-oxoacetamido)benzoate

• IUPAC Name: methyl 4-[[2-[2-(4-chlorophenyl)ethylamino]-2-oxoacetyl]amino]benzoate
• InChI: InChI=1S/C18H17ClN2O4/c1-25-18(24)13-4-8-15(9-5-13)21-17(23)16(22)20-11-10-12-2-6-14(19)7-3-12/h2-9H,10-11H2,1H3,(H,20,22)(H,21,23)
• InChI Key: LUSAGVNSUHQDCQ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)C(=O)NCCC2=CC=C(C=C2)Cl
• Molecular Formula: C18H17ClN2O4
• Molecular Weight: 360.8 g/mol

Description

Methyl 4-(2-((4-chlorophenethyl)amino)-2-oxoacetamido)benzoate, also known as Methyl 4-(2-(4-chloro-N-ethyl-N-(2-oxobenzo[d]oxazol-4-yl)amino)acetamido)benzoate or Methyl 4-(2-(4-chloro-N-(2-oxo-2,3-dihydrobenzo[d]oxazol-4-yl)ethylamino)-2-oxoacetamido)benzoate, is a chemical compound that is widely used in scientific research.

Scientific Research Applications

Polymer Science Applications

Research into nitroxide-mediated photopolymerization (NMP) has led to the development of new compounds, such as alkoxyamines bearing chromophore groups linked to the aminoxyl function, which are proposed as photoiniferters. These compounds, including derivatives related to "Methyl 4-(2-((4-chlorophenethyl)amino)-2-oxoacetamido)benzoate," decompose under UV irradiation to generate alkyl and nitroxide radicals, facilitating the polymerization process. This approach has demonstrated efficiency close to conventional photoinitiators, showcasing its potential in developing novel polymeric materials (Guillaneuf et al., 2010).

Heterocyclic Chemistry Synthesis

In heterocyclic chemistry, derivatives of "Methyl 4-(2-((4-chlorophenethyl)amino)-2-oxoacetamido)benzoate" have been used in the synthesis of heterocyclic systems. These derivatives react with N- and C-nucleophiles to form fused heterocyclic systems, including pyrido[1,2-a]pyrimidones and thiazolo[3,2-a]pyrimidones, among others. This synthesis pathway highlights the compound's utility in generating diverse heterocyclic structures, which are of interest for their potential biological activities and applications in pharmaceuticals (Selič & Stanovnik, 1997).

Organic Synthesis Applications

The compound and its related derivatives serve as key intermediates in organic synthesis, enabling the construction of complex molecules through various synthetic routes. For instance, they have been involved in reactions leading to the synthesis of azetidine-2-one derivatives of 1H-benzimidazole, showcasing their role in the development of compounds with potential antimicrobial and cytotoxic activities. This underscores the compound's importance in medicinal chemistry, where it contributes to the synthesis of novel therapeutic agents (Noolvi et al., 2014).

Mechanism of Action

Target of Action

Similar compounds have been studied for their antimicrobial and antiproliferative activities . These compounds often target key enzymes or proteins in the microbial or cancer cells, disrupting their normal functions and leading to cell death .

Mode of Action

Similar compounds often work by binding to their target proteins or enzymes, inhibiting their functions and leading to cell death .

Biochemical Pathways

Similar compounds have been shown to interfere with the biosynthesis of certain bacterial lipids and/or by additional mechanisms against various bacterial species .

Result of Action

Similar compounds have shown promising antimicrobial activity and were found to be active against certain cancer cell lines .